Cas no 1536724-52-3 (3-Bromo-6-chloro-2-fluorophenylacetonitrile)

• Product Name: 3-Bromo-6-chloro-2-fluorophenylacetonitrile
• CAS No: 1536724-52-3
• MF: C₈H₄BrClFN
• MW: 248.479463577271
• CID: 4701631
• Update Time: 2023-08-15

3-Bromo-6-chloro-2-fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-fluorophenylacetonitrile

• Inchi： 1S/C8H4BrClFN/c9-6-1-2-7(10)5(3-4-12)8(6)11/h1-2H,3H2
• InChI Key： ATZJTHLANLPVQT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CC#N)=C1F)Cl

Computed Properties

• Exact Mass: 246.91997 g/mol
• Monoisotopic Mass: 246.91997 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8
• Molecular Weight: 248.48